Cas no 914635-19-1 (1-Chloro-3,4-difluoro-2-methyl-5-(trifluoromethyl)benzene)
914635-19-1 structure
Product Name:1-Chloro-3,4-difluoro-2-methyl-5-(trifluoromethyl)benzene
CAS No:914635-19-1
MF:C8H4ClF5
MW:230.562378883362
CID:1029243
PubChem ID:44717489
Update Time:2025-04-20
1-Chloro-3,4-difluoro-2-methyl-5-(trifluoromethyl)benzene Chemical and Physical Properties
Names and Identifiers
-
- 1-Chloro-3,4-difluoro-2-methyl-5-(trifluoromethyl)benzene
- 914635-19-1
- SCHEMBL7905835
- MFCD03701036
- DTXSID80660207
- YBFICYUOOXEMDM-UHFFFAOYSA-N
- 5-Chloro-2,3-difluoro-4-methylbenzotrifluoride
-
- MDL: MFCD03701036
- Inchi: 1S/C8H4ClF5/c1-3-5(9)2-4(8(12,13)14)7(11)6(3)10/h2H,1H3
- InChI Key: YBFICYUOOXEMDM-UHFFFAOYSA-N
- SMILES: ClC1=CC(C(F)(F)F)=C(C(=C1C)F)F
Computed Properties
- Exact Mass: 229.9921686g/mol
- Monoisotopic Mass: 229.9921686g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 204
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 0Ų
1-Chloro-3,4-difluoro-2-methyl-5-(trifluoromethyl)benzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019088560-1g |
1-Chloro-3,4-difluoro-2-methyl-5-(trifluoromethyl)benzene |
914635-19-1 | 95% | 1g |
$400.00 | 2023-08-31 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1748818-1g |
1-Chloro-3,4-difluoro-2-methyl-5-(trifluoromethyl)benzene |
914635-19-1 | 98% | 1g |
¥1582.00 | 2024-04-25 |
1-Chloro-3,4-difluoro-2-methyl-5-(trifluoromethyl)benzene Related Literature
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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